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Compound of Interest

Compound Name:
3-[(4-Fluorophenoxy)methyl]-4-

methoxybenzaldehyde

CAS No.: 329222-88-0

Cat. No.: B448061

Get Quote

In the landscape of medicinal chemistry, the strategic incorporation of fluorine into organic

molecules is a well-established strategy to enhance pharmacological properties. The unique

electronegativity, size, and metabolic stability of fluorine can profoundly influence a compound's

biological activity.[1] Fluorinated benzaldehydes, as versatile synthetic intermediates, are

precursors to a wide array of bioactive molecules.[2] This guide provides an in-depth

comparison of the biological activities of derivatives of the constitutional isomers of

monofluorobenzaldehyde: 2-fluorobenzaldehyde (ortho), 3-fluorobenzaldehyde (meta), and 4-

fluorobenzaldehyde (para). We will delve into their antimicrobial, anticancer, and enzyme

inhibitory properties, supported by experimental data and detailed methodologies, to provide

researchers, scientists, and drug development professionals with a comprehensive resource for

their work.

While direct comparative studies on the simple fluorobenzaldehyde isomers are limited, a

wealth of information on their derivatives, particularly Schiff bases, allows for a robust analysis

of their structure-activity relationships (SAR). This guide will focus on these derivatives to

elucidate the influence of the fluorine position on biological efficacy.
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Antimicrobial Activity: A Positional Paradigm
Derivatives of fluorinated benzaldehydes, especially Schiff bases, are widely investigated for

their antimicrobial properties.[2] The position of the fluorine atom on the benzaldehyde ring

significantly influences the antimicrobial spectrum and potency of these compounds.

Structure-Activity Relationship in Antimicrobial
Derivatives
Studies on fluorobenzaldehyde-derived Schiff bases and their metal complexes have revealed

that the position of the fluorine atom can modulate their activity against various bacterial and

fungal strains. For instance, in a series of isoniazid-derived Schiff bases, the antifungal activity

against Candida albicans was notably influenced by the substitution pattern on the

benzaldehyde ring. While direct comparisons of the simple isomers are not extensively

documented, the trends observed in their derivatives suggest that the electronic and steric

effects imparted by the fluorine atom's location are critical determinants of antimicrobial

efficacy.

Quantitative Comparison of Antimicrobial Activity of
Fluorobenzaldehyde Derivatives
The following table summarizes the Minimum Inhibitory Concentration (MIC) values for

representative Schiff base derivatives of fluorobenzaldehydes against various microbial strains.

It is important to note that these values are for the derivative compounds and not the simple

aldehydes themselves.
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Derivative Class Fluorine Position Test Organism MIC (µg/mL)

Isoniazid Schiff Base 4-fluoro (para) E. coli >200 (weak activity)

Isoniazid Schiff Base 2-fluoro (ortho) C. albicans 9.03

Isoniazid Schiff Base 4-fluoro (para) C. albicans 11.67

Benzimidazole Schiff

Base
4-fluoro (para) S. aureus 12.5

Benzimidazole Schiff

Base
4-fluoro (para) E. coli 25

Data is illustrative and compiled from various sources studying derivatives of

fluorobenzaldehydes.

Experimental Protocol: Determination of Minimum
Inhibitory Concentration (MIC)
The MIC of a compound is the lowest concentration that inhibits the visible growth of a

microorganism. The broth microdilution method is a standard procedure for determining MIC

values.

Materials:

Test compounds (fluorobenzaldehyde derivatives)

Bacterial or fungal strains

Mueller-Hinton Broth (MHB) or appropriate growth medium

96-well microtiter plates

Spectrophotometer or microplate reader

Procedure:
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Preparation of Inoculum: Culture the microbial strain overnight in the appropriate broth.

Adjust the turbidity of the culture to match a 0.5 McFarland standard, which corresponds to

approximately 1-2 x 10^8 CFU/mL for bacteria.

Serial Dilution: Prepare a series of twofold dilutions of the test compounds in the growth

medium directly in the 96-well plate.

Inoculation: Add a standardized inoculum to each well, resulting in a final concentration of

approximately 5 x 10^5 CFU/mL.

Controls: Include a positive control (medium with inoculum, no compound) and a negative

control (medium only).

Incubation: Incubate the plates at 37°C for 18-24 hours for bacteria or at an appropriate

temperature and duration for fungi.

Determination of MIC: The MIC is the lowest concentration of the compound at which there is

no visible growth, as determined by visual inspection or by measuring the optical density at

600 nm.

Anticancer Activity: Targeting Cellular Proliferation
Fluorinated compounds are integral to the development of many anticancer drugs. Derivatives

of fluorobenzaldehydes have demonstrated promising cytotoxic effects against various cancer

cell lines.

Structure-Activity Relationship in Anticancer Derivatives
The cytotoxic and antiproliferative effects of fluorobenzaldehyde derivatives are influenced by

the position of the fluorine atom. While a direct comparison of the simple isomers is not readily

available, studies on their derivatives suggest that the electronic properties conferred by the

fluorine substituent can impact their interaction with biological targets and modulate signaling

pathways involved in cancer cell growth and survival. For example, some benzaldehyde

derivatives have been shown to suppress key signaling pathways such as PI3K/AKT/mTOR,

which are crucial for cancer cell proliferation and survival.[3]
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Quantitative Comparison of Cytotoxic Activity of
Benzaldehyde Derivatives
The following table presents the half-maximal inhibitory concentration (IC50) values for various

substituted benzaldehyde derivatives against different human cancer cell lines. This data

provides a context for the potential anticancer activity of fluorinated benzaldehydes.

Compound
SF-295
(Glioblastoma)
IC50 (µg/mL)

OVCAR-8
(Ovarian) IC50
(µg/mL)

HCT-116
(Colon) IC50
(µg/mL)

HL-60
(Leukemia)
IC50 (µg/mL)

2,3-

Dihydroxybenzal

dehyde

1.34 1.15 1.09 0.36

2,5-

Dihydroxybenzal

dehyde

1.51 1.29 1.17 0.42

3,5-

Dichlorosalicylald

ehyde

2.11 1.98 1.76 0.89

Data sourced from a study on the cytotoxic evaluation of substituted benzaldehydes.[3]

Experimental Protocol: MTT Assay for Cytotoxicity
The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric

method used to assess cell viability.

Materials:

Cancer cell lines

Complete cell culture medium

Test compounds (fluorobenzaldehyde derivatives)
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MTT solution (5 mg/mL in PBS)

Dimethyl sulfoxide (DMSO)

96-well plates

Microplate reader

Procedure:

Cell Seeding: Seed cancer cells into 96-well plates at a density of 5,000-10,000 cells per well

and incubate for 24 hours.

Compound Treatment: Treat the cells with various concentrations of the test compounds and

incubate for 48-72 hours.

MTT Addition: Add MTT solution to each well and incubate for 4 hours at 37°C.

Formazan Solubilization: Remove the medium and add DMSO to dissolve the formazan

crystals.

Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

IC50 Calculation: The IC50 value, the concentration of the compound that inhibits 50% of cell

growth, is calculated from the dose-response curve.

Enzyme Inhibition: Modulating Biological Pathways
Fluorinated compounds are known to be effective enzyme inhibitors. The unique properties of

fluorine can lead to tight binding to enzyme active sites or allosteric sites.

Structure-Activity Relationship in Enzyme Inhibition
The position of the fluorine atom on the benzaldehyde ring can significantly affect the enzyme

inhibitory activity of its derivatives. For example, studies on fluorinated inhibitors of

acetylcholinesterase (AChE), an enzyme implicated in Alzheimer's disease, have shown that

the position of the fluorine substituent can influence the binding affinity and inhibitory potency.
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General Signaling Pathway Potentially Targeted by
Fluorobenzaldehyde Derivatives
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Caption: Generalized signaling pathways potentially targeted by fluorobenzaldehyde

derivatives.

Experimental Protocol: Acetylcholinesterase (AChE)
Inhibition Assay
Ellman's method is a widely used spectrophotometric assay for measuring AChE activity.

Materials:

Acetylcholinesterase (AChE) enzyme

Acetylthiocholine iodide (ATCI) substrate

5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB)

Phosphate buffer (pH 8.0)

Test compounds (fluorobenzaldehyde derivatives)
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96-well plate

Microplate reader

Procedure:

Reaction Mixture: In a 96-well plate, prepare a reaction mixture containing phosphate buffer,

DTNB, and the test compound at various concentrations.

Enzyme Addition: Add the AChE enzyme to the wells and incubate for 15 minutes at 25°C.

Substrate Addition: Initiate the reaction by adding the ATCI substrate.

Absorbance Measurement: Measure the absorbance at 412 nm at regular intervals for 5

minutes. The rate of the reaction is determined by the change in absorbance over time.

Inhibition Calculation: The percentage of inhibition is calculated by comparing the reaction

rates in the presence and absence of the inhibitor. The IC50 value is then determined from

the dose-response curve.

General Experimental Workflow
The following diagram outlines a typical workflow for the synthesis and biological evaluation of

fluorinated benzaldehyde derivatives.
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Caption: General workflow for synthesis and biological evaluation of fluorobenzaldehyde

derivatives.
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Conclusion
This guide provides a comparative overview of the biological activities of derivatives of

fluorinated benzaldehydes, highlighting the importance of the fluorine atom's position on the

aromatic ring. While direct comparative data for the simple isomers is limited, the trends

observed in their derivatives underscore the significant impact of ortho, meta, and para

substitution on antimicrobial, anticancer, and enzyme inhibitory activities. The provided

experimental protocols and workflows offer a practical framework for researchers engaged in

the synthesis and evaluation of these promising compounds. Further investigation into the

direct biological activities of the simple fluorobenzaldehyde isomers is warranted to provide a

more complete understanding and to guide the rational design of future therapeutic agents.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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